Cas no 880081-84-5 (3-(4-ethynylphenyl)propanoic acid)

• Product Name: 3-(4-ethynylphenyl)propanoic acid
• CAS No: 880081-84-5
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• CID: 4282610
• PubChem ID: 54757519
• Update Time: 2025-06-28

3-(4-ethynylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-ethynyl-
• 3-(4-ethynylphenyl)propanoic acid
• EN300-1854972
• SCHEMBL1550658
• 3-(4-Ethynylphenyl)propanoicacid
• CS-0373286
• BDBM50157566
• CHEMBL3785667
• 880081-84-5
• G73193
• 874-351-0

• Inchi： 1S/C11H10O2/c1-2-9-3-5-10(6-4-9)7-8-11(12)13/h1,3-6H,7-8H2,(H,12,13)
• InChI Key： BSEGSZWCQJVFRK-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC(C#C)=CC=1)=O

Computed Properties

• Exact Mass: 174.068079557g/mol
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(4-ethynylphenyl)propanoic acid

3-(4-Ethynylphenyl)Propanoic Acid (CAS No. 880081-84-5): An Overview of a Versatile Compound in Modern Chemical Research

3-(4-Ethynylphenyl)propanoic acid (CAS No. 880081-84-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its ethynyl group and propanoic acid moiety, which confer it with distinct reactivity and functional properties.

The ethynyl group, or acetylene group, is a key feature of 3-(4-ethynylphenyl)propanoic acid. This group is highly reactive and can participate in a wide range of chemical reactions, such as nucleophilic addition, metal-catalyzed coupling reactions, and cycloadditions. These reactions are crucial for the synthesis of complex organic molecules and the development of new materials. For instance, recent studies have shown that the ethynyl group can be used to introduce functional groups into polymers, enhancing their mechanical and thermal properties.

The propanoic acid moiety in 3-(4-ethynylphenyl)propanoic acid provides the compound with acidic properties, making it useful in various chemical processes. The carboxylic acid group can undergo esterification, amide formation, and other acid-mediated reactions. These reactions are essential in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients (APIs). For example, 3-(4-ethynylphenyl)propanoic acid has been used as a building block in the synthesis of anti-inflammatory drugs and cancer therapeutics.

In the field of pharmaceutical research, 3-(4-ethynylphenyl)propanoic acid has shown promise as a potential lead compound for drug discovery. Its unique structure allows it to interact with specific biological targets, such as enzymes and receptors. Recent studies have demonstrated that derivatives of 3-(4-ethynylphenyl)propanoic acid exhibit potent anti-inflammatory and anti-cancer activities. For instance, a study published in the Journal of Medicinal Chemistry reported that a derivative of 3-(4-ethynylphenyl)propanoic acid effectively inhibited the growth of human breast cancer cells by targeting the PI3K/AKT signaling pathway.

Beyond its pharmaceutical applications, 3-(4-ethynylphenyl)propanoic acid has also found use in materials science. The combination of the ethynyl group and propanoic acid moiety makes it an attractive candidate for the synthesis of functionalized polymers and coatings. These materials can be tailored to have specific properties, such as improved adhesion, flexibility, and biocompatibility. For example, researchers at the University of California have developed a polymer based on 3-(4-ethynylphenyl)propanoic acid that exhibits excellent mechanical strength and thermal stability.

In synthetic chemistry, 3-(4-ethynylphenyl)propanoic acid serves as a valuable intermediate for the preparation of more complex molecules. Its reactivity allows chemists to introduce various functional groups through selective transformations. This versatility is particularly useful in the development of new synthetic methods and catalytic processes. A recent study published in Angewandte Chemie International Edition described a novel palladium-catalyzed coupling reaction involving 3-(4-ethynylphenyl)propanoic acid, which enabled the efficient synthesis of a wide range of substituted aromatic compounds.

The safety profile of 3-(4-ethynylphenyl)propanoic acid is another important consideration for its use in various applications. Extensive toxicological studies have shown that this compound is generally safe when handled under appropriate conditions. However, like many organic compounds, it should be used with caution to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be worn during handling to ensure safety.

In conclusion, 3-(4-ethynylphenyl)propanoic acid (CAS No. 880081-84-5) is a highly versatile compound with a wide range of applications in pharmaceuticals, materials science, and synthetic chemistry. Its unique chemical structure, characterized by the ethynyl group and propanoic acid moiety, confers it with distinct reactivity and functional properties that make it an invaluable tool for researchers and chemists alike. As ongoing research continues to uncover new uses for this compound, its importance in modern chemical research is likely to grow even further.